2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(6-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C21H25N5O2S/c1-2-15-8-10-16(11-9-15)22-19(27)14-25-21(28)26-18(23-25)12-13-20(24-26)29-17-6-4-3-5-7-17/h8-13,17H,2-7,14H2,1H3,(H,22,27)
• InChI Key: YCUAZVYKUFTJQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SC4CCCCC4
• Molecular Formula: C21H25N5O2S
• Molecular Weight: 411.5 g/mol

Description

2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O2S and its molecular weight is 411.52. The purity is usually 95%.
BenchChem offers high-quality 2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Medicinal Chemistry

• Synthesis and Insecticidal Assessment: Heterocycles such as pyridazine analogs have shown significant importance in medicinal chemistry, particularly for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
• Potential Antiasthma Agents: Triazolo[1,5-c]pyrimidines, structurally related to the compound , have been found active as mediator release inhibitors, showing promise as potential antiasthma agents (Medwid et al., 1990).
• Antimicrobial Evaluation: Certain thienopyrimidine derivatives, which are chemically related, have shown pronounced antimicrobial activity, indicating potential for the development of new antimicrobial agents (Bhuiyan et al., 2006).

Applications in Chemical Synthesis

• Synthesis of Heterocyclic Compounds: The compound can potentially be used as a precursor for the synthesis of various heterocycles, similar to other related compounds, which have applications in developing new chemical entities (Sallam et al., 2021).
• Development of Fused Heterocyclic Compounds: Fused heterocyclic 1,2,4-triazoles, which are structurally related, have shown a variety of interesting biological properties. The compound could be explored for similar applications (Karpina et al., 2019).

Other Potential Applications

• Anti-HAV Activity: Some triazolo[4,3-b]pyridazines have shown promising antiviral activity against hepatitis-A virus (HAV), indicating potential use in antiviral research (Shamroukh & Ali, 2008).
• Synthesis of Eosinophil Infiltration Inhibitors: Novel fused pyridazines, related to the compound , have shown efficacy in inhibiting eosinophil infiltration, indicating potential applications in treating respiratory diseases and asthma (Gyoten et al., 2003).